Cas no 56893-07-3 (Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)-)

Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)- structure
56893-07-3 structure
Product Name:Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)-
CAS No:56893-07-3
MF:C26H20ClOP
MW:414.863166809082
CID:347542
PubChem ID:71444475
Update Time:2025-04-19

Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)-
    • 1-(3-chlorophenyl)-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)ethanone
    • 1-(3-Chlorophenyl)-2-(triphenylphosphoranylidene)ethanone
    • 56893-07-3
    • SCHEMBL19209070
    • 1-(3-Chlorophenyl)-2-(triphenyl-lambda~5~-phosphanylidene)ethan-1-one
    • DTXSID90853249
    • CHEMBL3247920
    • Inchi: 1S/C26H20ClOP/c27-22-12-10-11-21(19-22)26(28)20-29(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25/h1-20H
    • InChI Key: WPNJRYMMFLDFEZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 414.0942
  • Monoisotopic Mass: 414.0940299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 5.31900
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